Cas no 1219798-48-7 (Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso))
1219798-48-7 structure
Product Name:Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Chemical and Physical Properties
Names and Identifiers
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- Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
- 4-[(3R,4S)-2,2,3,4,5,5-hexadeuterio-4-(4-hydroxyphenyl)hexan-3-yl]phenol
- F90980
- 1219798-48-7
- meso-Hexestrol-d6
- Hexestrol-D6 (hexane-2,2,3,4,5,5-D6)
-
- Inchi: 1S/C18H22O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,17-20H,3-4H2,1-2H3
- InChI Key: PBBGSZCBWVPOOL-UHFFFAOYSA-N
- SMILES: C([H])(C1C=CC(O)=CC=1)(C([H])([H])C)C([H])(C1C=CC(O)=CC=1)C([H])([H])C
Computed Properties
- Exact Mass: 276.199640416g/mol
- Monoisotopic Mass: 276.199640416g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 40.5Ų
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H295301-5mg |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) |
1219798-48-7 | 5mg |
$ 483.00 | 2023-09-07 | ||
| TRC | H295301-10mg |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) |
1219798-48-7 | 10mg |
$ 812.00 | 2023-09-07 | ||
| A2B Chem LLC | AY10452-5mg |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) |
1219798-48-7 | 98 | 5mg |
$574.00 | 2024-04-20 | |
| A2B Chem LLC | AY10452-10mg |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) |
1219798-48-7 | 98 | 10mg |
$856.00 | 2024-04-20 | |
| A2B Chem LLC | AY10452-50mg |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) |
1219798-48-7 | 98% D | 50mg |
$2669.00 | 2024-04-20 |
Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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